Cas no 1797952-67-0 (N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide)

• Product Name: N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide
• CAS No: 1797952-67-0
• MF: C₂₁H₂₅N₃O₄S
• MW: 415.505903959274
• CID: 5405652
• Update Time: 2025-10-29

N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl]-4-methoxy-2-methylbenzenesulfonamide
• N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide

• Inchi： 1S/C21H25N3O4S/c1-15-13-17(27-2)7-8-20(15)29(25,26)22-14-16-9-11-24(12-10-16)21-23-18-5-3-4-6-19(18)28-21/h3-8,13,16,22H,9-12,14H2,1-2H3
• InChI Key： GTOURWPFSFKAQI-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(C3=NC4=CC=CC=C4O3)CC2)(=O)=O)=CC=C(OC)C=C1C

Additional information on N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide

N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide: A Comprehensive Overview

The compound N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide (CAS No. 1797952-67-0) is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by a sulfonamide group attached to a benzene ring, which is further substituted with methoxy and methyl groups. The benzoxazole moiety, a heterocyclic aromatic ring containing oxygen and nitrogen atoms, is connected to a piperidine ring via a methylene group. This combination of functional groups contributes to the compound's pharmacological properties, including its ability to interact with specific biological targets.

Recent research has focused on the synthesis and characterization of this compound, with studies exploring its stability, solubility, and bioavailability. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These findings are crucial for ensuring the reliability of the compound in preclinical and clinical studies.

The biological activity of N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl}-4-methoxy-2-methylbenzene-1-sulfonamide has been extensively investigated. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in disease pathways, such as kinases and proteases. Additionally, preliminary in vivo studies have shown promising results in animal models of chronic diseases, suggesting its potential as a therapeutic agent.

One of the most notable aspects of this compound is its structural versatility. The benzoxazole group is known for its ability to enhance the pharmacokinetic properties of molecules, while the piperidine ring contributes to the compound's flexibility and ability to form hydrogen bonds. These characteristics make it an attractive candidate for drug design and optimization.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. Molecular docking studies have revealed potential interactions with G-protein coupled receptors (GPCRs) and other membrane-bound proteins, highlighting its potential in treating conditions such as inflammation and neurodegenerative diseases.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions, oxidation steps, and cyclization. The use of environmentally friendly reagents and catalytic systems has been explored to improve the sustainability of the synthesis process. These efforts align with the growing emphasis on green chemistry in the pharmaceutical industry.

The safety profile of N-{[1-(1,3-benzoxazol-2-yl)piperidin-4-yllmethyl}-4-methoxy-2-methylbenzene-l-sulfonamide has also been evaluated in preclinical studies. Acute toxicity tests have shown low toxicity levels, while chronic toxicity studies are currently underway to assess long-term safety. These findings are essential for progressing toward clinical trials and eventual therapeutic application.

Looking ahead, the development of this compound holds significant promise for addressing unmet medical needs. Its unique combination of structural features and biological activities positions it as a valuable asset in the pipeline of novel therapeutics. Continued research into its mechanism of action, pharmacokinetics, and efficacy will be critical for unlocking its full potential.

In conclusion, N-{[1-(1,3-benzoxazol-l-yllpipenidin-l-yllmethylene}-4-methoxy-Z-methylbenzenesulfonamide (CAS No. 1797952-Z7-Z) represents a cutting-edge advancement in pharmaceutical chemistry. With its innovative structure and diverse biological activities, this compound serves as a testament to the ongoing progress in drug discovery and development.